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Compound of Interest

Compound Name: TZD18

Cat. No.: B1682655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolution of TZD18
powder for use in various experimental settings. TZD18 is a dual agonist of peroxisome

proliferator-activated receptor alpha (PPARα) and gamma (PPARγ) that has been shown to

inhibit cell growth and induce apoptosis in several cancer cell lines. Proper preparation of

TZD18 solutions is critical for obtaining accurate and reproducible experimental results.

Summary of Quantitative Data
The following table summarizes key quantitative data for TZD18 based on available

information.
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Parameter Value Source

Molecular Weight 477.58 g/mol N/A

Recommended Solvent Dimethyl Sulfoxide (DMSO) N/A

Storage of Stock Solution -20°C for long-term storage N/A

Recommended Final DMSO

Concentration in Culture
≤ 0.1% (v/v) N/A

Effective Concentration (IC50)

in Breast Cancer Cell Lines
18 - 40 µM (after 6 days) [1]

Effective Concentration in

Leukemia Cell Lines
10 - 20 µM N/A

Experimental Protocols
Protocol 1: Preparation of a TZD18 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of TZD18 in DMSO. This

concentration is a common starting point for many in vitro experiments.

Materials:

TZD18 powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated pipettes and sterile pipette tips

Vortex mixer

Analytical balance

Procedure:
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Calculate the required mass of TZD18:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 477.58 g/mol * (1000 mg / 1 g) = 4.78

mg

Weigh the TZD18 powder:

Using an analytical balance, carefully weigh out 4.78 mg of TZD18 powder into a sterile

microcentrifuge tube or amber vial.

Dissolve in DMSO:

Add 1 mL of anhydrous/sterile DMSO to the tube containing the TZD18 powder.

Ensure complete dissolution:

Vortex the solution thoroughly for 1-2 minutes until the powder is completely dissolved. A

brief sonication can be used to aid dissolution if necessary. Visually inspect the solution to

ensure there are no visible particles.

Storage:

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for long-term stability.

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments
This protocol outlines the dilution of the TZD18 stock solution to final working concentrations

for treating cells in culture. It is crucial to maintain a low final concentration of DMSO to avoid

solvent-induced cytotoxicity.

Materials:

10 mM TZD18 stock solution in DMSO
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Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Calibrated pipettes and sterile pipette tips

Procedure:

Determine the final desired concentration of TZD18 and the final volume. For example, to

prepare 1 mL of a 20 µM working solution.

Calculate the volume of stock solution needed using the formula M1V1 = M2V2:

(10 mM) * V1 = (20 µM) * (1 mL)

(10,000 µM) * V1 = (20 µM) * (1000 µL)

V1 = (20 * 1000) / 10,000 = 2 µL

Prepare the working solution:

In a sterile microcentrifuge tube, add 998 µL of pre-warmed cell culture medium.

Add 2 µL of the 10 mM TZD18 stock solution to the medium.

Mix thoroughly:

Gently pipette up and down or briefly vortex to ensure a homogenous solution.

Treat cells:

Add the appropriate volume of the working solution to your cell culture plates to achieve

the desired final concentration.

Important: Always include a vehicle control in your experiments, which consists of the

same final concentration of DMSO in the cell culture medium without TZD18. For the

example above, the final DMSO concentration would be 0.02%, which is well below the

recommended maximum of 0.1%.
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Visualizations
Experimental Workflow for TZD18 Solution Preparation
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Caption: Workflow for preparing TZD18 stock and working solutions.

Simplified Signaling Pathway of TZD18 in Cancer Cells
Caption: TZD18 induces ER stress, modulates MAPK, and promotes apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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